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Compound of Interest

Compound Name: Bombykol

cat. No.: B110295

Bombykol: A Comprehensive Technical Guide
Abstract

This technical guide provides an in-depth analysis of Bombykol, the primary sex pheromone of
the female silkworm moth, Bombyx mori. Since its identification by Adolf Butenandt in 1959,
Bombykol has been a cornerstone in the study of chemical ecology and insect communication.
This document details the molecular characteristics, biosynthetic and signaling pathways, and
key experimental protocols related to Bombykol. It is intended for researchers, scientists, and
professionals in the fields of chemical ecology, entomology, and drug development who are
interested in the molecular mechanisms of pheromonal communication.

Introduction

Bombykol, with the molecular formula C16H300, was the first pheromone to be chemically
characterized.[1][2] It is a potent chemoattractant, capable of eliciting a behavioral response in
male silkworm moths at exceptionally low concentrations. The high specificity and sensitivity of
the Bombykol signaling system make it an excellent model for studying insect olfaction and
developing species-specific pest control strategies. This guide will cover the fundamental
properties of Bombykol, the intricate biochemical pathways governing its production and
perception, and detailed methodologies for its study.

Molecular Characteristics

Bombykol is a 16-carbon fatty alcohol with two conjugated double bonds. Its precise
stereochemistry is crucial for its biological activity.
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Structure and Isomerism

The systematic name for the most biologically active isomer of Bombykol is (10E,12Z7)-
hexadeca-10,12-dien-1-ol. Four geometric isomers are possible due to the two double bonds,
but the (10E,12Z)-isomer is significantly more potent than the other three ((10E,12E),
(10Z,12E), and (102,127)). In the pheromone gland of Bombyx mori, Bombykol is found
alongside a minor component, bombykal ((10E,12Z2)-hexadeca-10,12-dien-1-al), in
approximately a 10:1 ratio.

Quantitative Data

The following tables summarize key quantitative data for Bombykol.

Table 1: Physicochemical Properties of Bombykol

Property Value
Molecular Formula C16H300
Molecular Weight 238.41 g/mol
) o Induces "flutter dance" in 50% of male moths at
Bioactivity Threshold
1012 pug/mL.
Isomeric Ratio (in vivo) Bombykol : Bombykal = 10:1

Table 2: Spectroscopic Data for (10E,12Z)-Bombykol
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H NMR (CDCls) 13C NMR (CDCls)
Chemical Shift (ppm) Assignment
6.32 (dd, J=15.0, 10.9 Hz) H-11

5.96 (t, J=10.9 Hz) H-12

5.62 (dt, J=15.0, 7.1 Hz) H-10

5.40 (dd, J=10.9, 7.5 Hz) H-13

3.64 (t, J=6.6 Hz) H-1

2.15 (g, J=7.1 Hz) H-9

2.08 (q, J=7.5 Hz) H-14

1.57 (p, J=6.6 Hz) H-2

1.40 - 1.25 (m) H-3 to H-8
0.98 (t, J=7.5 Hz) H-15

Note: Specific assignments may vary slightly between literature sources. Data presented is a
consensus from typical values.

Table 3: Mass Spectrometry Data for Bombykol

m/z Relative Intensity (%) Plausible Fragmentation
238 5 M]*

220 15 [M-H20]*

192 10 [M-C2HsOH]*

95 100 [C7H11]* (cleavage at C9-C10)
81 85 [CeHa]*

67 70 [CsH7]*
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Experimental Protocols
Synthesis of (10E,12Z)-Bombykol via Wittig Reaction

This protocol outlines a common synthetic route to produce the biologically active isomer of
Bombykol.

Materials:

10-Oxodecanal

e (Z2)-Hex-2-en-1-yhtriphenylphosphonium bromide

e n-Butyllithium (n-BuLi) in hexane

e Anhydrous tetrahydrofuran (THF)

e Sodium borohydride (NaBHa)

o Methanol (MeOH)

o Diethyl ether

» Saturated aqueous ammonium chloride (NH4Cl)

e Brine

e Anhydrous magnesium sulfate (MgSOa)

« Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

 Ylide Preparation: To a solution of (Z)-hex-2-en-1-yhtriphenylphosphonium bromide in
anhydrous THF at -78 °C under an inert atmosphere (e.g., argon), add n-BuLi dropwise. Stir
the resulting deep red solution for 1 hour at -78 °C.
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Wittig Reaction: Add a solution of 10-oxodecanal in anhydrous THF to the ylide solution at
-78 °C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quenching and Extraction: Quench the reaction by the slow addition of saturated aqueous
NHa4Cl. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash
with brine, and dry over anhydrous MgSOQOa.

Purification of the Ketone: Concentrate the organic phase under reduced pressure. Purify the
resulting residue by silica gel column chromatography (eluting with a hexane/ethyl acetate
gradient) to yield (10E,12Z7)-hexadeca-10,12-dien-1-one.

Reduction to Bombykol: Dissolve the purified ketone in methanol at 0 °C. Add NaBHa4
portion-wise and stir the reaction for 2 hours at room temperature.

Workup and Final Purification: Quench the reaction with water and extract with diethyl ether
(3x). Wash the combined organic layers with brine, dry over anhydrous MgSOa, and
concentrate. Purify the crude alcohol by silica gel column chromatography (eluting with a
hexane/ethyl acetate gradient) to afford pure (10E,12Z)-Bombykol.

Electroantennography (EAG) Bioassay

EAG is a technique used to measure the electrical response of an insect's antenna to volatile

compounds.

Materials:

Adult male Bombyx mori

Tungsten microelectrodes
Micromanipulators

Amplifier and data acquisition system
Charcoal-filtered and humidified air stream

Pasteur pipettes with filter paper
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» Bombykol solutions of varying concentrations in a suitable solvent (e.g., hexane)
e Solvent control (hexane)
Procedure:

e Antenna Preparation: Excise an antenna from a male moth at its base. Mount the antenna
between two tungsten microelectrodes, with the recording electrode inserted into the distal
end and the reference electrode at the base.

o EAG Setup: Place the antenna preparation in a continuous stream of charcoal-filtered,
humidified air.

» Stimulus Preparation: Apply a known volume of Bombykol solution (or solvent control) to a
piece of filter paper and insert it into a Pasteur pipette.

o Stimulus Delivery: Insert the tip of the stimulus-containing pipette into a hole in the main air
stream tube. Deliver a puff of air through the pipette to introduce the stimulus into the
continuous air stream flowing over the antenna.

» Data Recording: Record the change in electrical potential (the EAG response) from the
antenna using the amplifier and data acquisition system.

o Data Analysis: Measure the amplitude of the negative deflection of the EAG response.
Compare the responses to different concentrations of Bombykol and the solvent control to
determine the dose-response relationship.

Signaling and Biosynthetic Pathways
Bombykol Biosynthesis Pathway

Bombykol is synthesized in the pheromone gland of the female moth from palmitoyl-CoA, a
common fatty acid precursor.[1] The key enzymatic steps involve desaturation and reduction.

Acetyl-Con |—FatyAcid synhase [p oo oo ] art-Desawrase, [y 1 L Con |_A10,12-Desaturase, {(1OE,1ZZ)rchadc(adicnnyerol\} Lipolysis {(IOEJZZJ— | _Fatty Acyl Reductase,

Bombykol
((10E, 12Z)-Hexadeca-10, 12-dien-1-ol)
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Click to download full resolution via product page

Caption: Biosynthesis of Bombykol from Acetyl-CoA.

Bombykol Signaling Pathway

The perception of Bombykol by the male moth antenna initiates a signal transduction cascade
that leads to a behavioral response.
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Caption: Signal transduction pathway of Bombykol perception.
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Conclusion

Bombykol remains a pivotal molecule in the study of chemical communication. Its well-defined
structure, high biological activity, and the relative simplicity of the Bombyx mori pheromone
system provide an invaluable platform for research. This guide has summarized the core
technical information on Bombykol, from its molecular properties to the intricate biochemical
pathways it governs. The detailed experimental protocols provided herein offer a foundation for
further investigation into this fascinating area of chemical ecology. Future research will
undoubtedly continue to uncover more details of pheromone biology, with implications for both
basic science and applied pest management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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